Cas no 77-60-1 (Tigogenin)

Sisal saponin, also known as tikejining, sisal saponin, etc., is the basic raw material for the synthesis of steroidal hormone drugs, known as "medical gold" and "mother of hormones". The downstream product monoene produced by sisal saponin can synthesize more than 120 hormone drugs such as betamethasone< Br>
Tigogenin structure
Tigogenin structure
Tigogenin
77-60-1
C27H44O3
416.6365
MFCD00067287
34081
99516

Tigogenin Properties

Names and Identifiers

    • (25R)-5a-Spirostan-3b-ol
    • (25R)-5-alpha-spirostan-3-beta-ol
    • (25R)-5.α.-Spirostan-3.β.-ol
    • (2aS,2'R,4S,5'R,6aS,6bS,8aS,8bR,9S,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
    • Tigogenin
    • Sisalagenin
    • Ticogenin
    • Trigonegenin B
    • Tsosarsasaprgein
    • (25R)-5alpha-Spirostan-3beta-ol
    • [ "" ]
    • 5-alpha-Spirostan-3-beta-ol
    • 4SMU15RR44
    • (5alpha,25R)-Spirostan-3beta-ol
    • 5,6-Di
    • AKOS016002078
    • CHEMBL43871
    • MFCD00067287
    • HY-N1403
    • 5,6-Dihydrodiosgenin
    • 5-epi-sarsasapogenin
    • DTXSID40903920
    • BRN 1293741
    • BS-18122
    • S5334
    • (3-beta,5-alpha,25R)-Spirostan-3-ol
    • 5-alpha-Spirostan-3-beta-ol, (25R)-
    • GMBQZIIUCVWOCD-MFRNJXNGSA-N
    • (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
    • (3-beta,5alpha,25R)-spirostan-3-ol
    • Q-201833
    • 22-Isoallospirostan-3
    • Spirostan-3-ol, (3b,5a,25R)-
    • NSC-93754
    • TIGOGENIN 90%; (25R)-5-alpha-spirostan-3-beta-ol
    • (3beta,5alpha,25R)-spirostan-3-ol
    • NSC 93754
    • A-ol
    • (25R)-5.alpha.-Spirostan-3.beta.-ol
    • A865190
    • SCHEMBL330309
    • UNII-4SMU15RR44
    • CHEBI:9595
    • 5alpha-Spirostan-3beta-ol, (25R)-
    • TIGOGENIN [MI]
    • LMST01080009
    • Q27108442
    • Spirostan-3-ol, (3beta,5alpha,25R)-
    • CS-0016821
    • 77-60-1
    • C08914
    • (1'R,2R,2'S,4'S,5R,7'S,8'R,9'S,12'S,13'S,16'S,18'S)-5,7',9',13'-tetramethyl-5'-oxaspiro[oxane-2,6'-pentacyclo[10.8.0.0?,?.0?,?.0??,??]icosane]-16'-ol
    • EINECS 201-041-9
    • (2aS,4S,5'R,6aS,6bS,8aS,8bR,9S,10R,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
    • NS00041008
    • NSC1615
    • GMBQZIIUCVWOCD-UHFFFAOYSA-N
    • FT-0603331
    • AKOS032947789
    • Spirostan-3-ol,5.alpha.,25R)-
    • NSC231816
    • NSC93754
    • NSC232021
    • SCHEMBL330310
    • 5.beta.-Spirostan-3.beta.-ol, (25S)-
    • Spirostan-3-ol,5.beta.,25S)-
    • Spirostan-3-ol, (3.alpha.,5.beta.,25S)-
    • epi-Sarsasapogenin
    • 5.alpha.-Spirostan-3.beta.-ol, (25R)-
    • Spirostan-3-ol #
    • NSC-231816
    • NSC-1615
    • 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
    • LS-15214
    • NSC-232021
    • 3-Episarsasapogenin
    • 5a-Spirostan-3ss-ol; (25R)-5a-Spirostan-3ss-ol; Tigogenin; (25R)-5a-Spirostan-3ss-ol;
    • Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran], spirostan-3-ol deriv.
    • Spirostan-3-ol, (3.beta.,5.alpha.,25R)-
    • DA-58578
    • 5alpha-Spirostan-3beta-ol, (25R)-(8CI)
    • sarsasapogenin, (3beta,5alpha,25R)-isomer
    • Spiro(8H-naphth(2',1':4,5)indeno(2,1-b)furan-8,2'-(2H)pyran), spirostan-3-ol deriv.
    • (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-oxane)-16-ol
    • NSC 93754; Ticogenin; (3ss,5a,25R)-Spirostan-3-ol;
    • DTXCID801331880
    • +Expand
    • MFCD00067287
    • GMBQZIIUCVWOCD-MFRNJXNGSA-N
    • 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16-,17+,18+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
    • O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
    • 1293741

Computed Properties

  • 416.329045g/mol
  • 0
  • 6.5
  • 1
  • 3
  • 0
  • 416.329045g/mol
  • 416.329045g/mol
  • 38.7Ų
  • 30
  • 694
  • 0
  • 12
  • 0
  • 0
  • 0
  • 1
  • 416.6

Experimental Properties

  • 5.79380
  • 38.69000
  • 1.4700 (estimate)
  • 516.6 ℃ at 760 mmHg
  • 202-204 ºC
  • 266.2 °C
  • Powder
  • -68 º (c=0.8g/100ml, CHCl3)
  • 1.0362 (rough estimate)

Tigogenin Security Information

  • WH1443500
  • 2.3
  • Keep it tightly closed. Store in a cool, dry place.

Tigogenin Customs Data

  • 2932999099
  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tigogenin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005T35-10mg
(2aS,2'R,4S,5'R,6aS,6bS,8aS,8bR,9S,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
77-60-1 98%
10mg
$4.00 2024-04-21
A2B Chem LLC
AC70177-5mg
Tigogenin
77-60-1 ≥98.0%
5mg
$40.00
Aaron
AR005TBH-5g
(2aS,2'R,4S,5'R,6aS,6bS,8aS,8bR,9S,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
77-60-1 98%
5g
$7.00
abcr
AB479606-10 mg
Tigogenin; .
77-60-1
10mg
€92.50 2023-07-10
Ambeed
A993709-10mg
(2aS,4S,5'R,6aS,6bS,8aS,8bR,9S,10R,11aS,12aS,12bR)-5',6a,8a,9-Tetramethyldocosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-4-ol
77-60-1 98%
10mg
$5.0
Chengdu Biopurify Phytochemicals Ltd
BP1392-20mg
Tigogenin
77-60-1 98%
20mg
$20 2023-09-20
DC Chemicals
DCJ-024-20 mg
Tigogenin
77-60-1 >98%, Standard References Grade
20mg
$280.0 2022-02-28
eNovation Chemicals LLC
D509393-1g
(25R)-5a-Spirostan-3b-ol
77-60-1 97%
1g
$6200 2022-09-07
MedChemExpress
HY-N1403-5mg
Tigogenin
77-60-1 ≥98.0%
5mg
¥390 2024-07-19
PhytoLab
83916-50mg
Tigogenin
77-60-1 ≥ 90.0 %
50mg
€850.4999999999999

Tigogenin Synthesis

Tigogenin Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.
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